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For Researchers, Scientists, and Drug Development
Professionals
Abstract

This document provides a comprehensive technical overview of 1,3-dimethyl-1H-pyrazol-4-
amine, a heterocyclic amine of significant interest in medicinal chemistry and materials science.
It serves as a crucial building block for the synthesis of a variety of biologically active
compounds. This guide details its core physical and chemical properties, spectroscopic data,
established experimental protocols, and known applications, particularly in the development of
pharmaceuticals and agrochemicals. All quantitative data is presented in structured tables for
clarity, and key processes are visualized using logical diagrams.

Core Properties and Identifiers

1,3-dimethyl-1H-pyrazol-4-amine, also known as 4-amino-1,3-dimethylpyrazole, is a substituted
pyrazole. The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent

nitrogen atoms. This compound is often utilized as a versatile intermediate in organic synthesis.
[1] Its dihydrochloride salt is also common, offering enhanced solubility for various applications.

[1]
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Table 1: Chemical Identifiers and Basic Properties

Property Value Reference

1,3-dimethylpyrazol-4-

IUPAC Name _ [2]
amine

Synonyms 4-Amino-1,3-dimethylpyrazole [1][2]

CAS Number 64517-88-0 [3]

Molecular Formula CsHoNs [2]

Molecular Weight 111.15 g/mol [2]

| Monoisotopic Mass| 111.079647300 Da |[2] |

Table 2: Physical Properties

Property Value Reference | Note

Off-white solid (for
Appearance . . [1]
dihydrochloride salt)

. The dihydrochloride salt form
Solubility N [1]
enhances solubility.

Data not available in cited
pKa literature. Pyrazoles are

generally weak bases.

) ) Data not available in cited
Melting Point )
literature.

| Boiling Point | Data not available in cited literature. | |

Chemical Properties and Reactivity

1,3-dimethyl-1H-pyrazol-4-amine exhibits reactivity characteristic of an aromatic amine. The
amine group can act as a nucleophile, participating in a wide range of chemical
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transformations. It is a stable compound, and its enhanced solubility in the form of its
dihydrochloride salt makes it easy to handle in laboratory settings for chemical synthesis.[1]

Its primary utility lies in its role as a molecular scaffold. Researchers use this compound as a
starting material to synthesize more complex pyrazole derivatives, which have shown a wide
spectrum of biological activities, including anti-inflammatory and analgesic properties.[1][4] The
pyrazole core is a well-established pharmacophore found in numerous approved drugs.[5]

Applications in Research and Development

This compound is a key intermediate with diverse applications:

e Pharmaceutical Development: It is a foundational component for synthesizing pyrazole
derivatives with potential therapeutic benefits.[1] Research has focused on its use in
developing medications for neurological disorders, as its derivatives may possess the ability
to cross the blood-brain barrier.[1] The broader class of pyrazole derivatives has been
investigated for anti-inflammatory, analgesic, antifungal, and antitumor activities.[4][6]

o Agricultural Chemistry: It serves as an intermediate in the creation of advanced
agrochemicals, contributing to the efficacy of crop protection products against various pests
and diseases.[1]

o Materials Science: The compound is also employed in the synthesis of novel advanced
materials.[1]
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Key Application Areas
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Caption: Logical flow of 1,3-dimethyl-1H-pyrazol-4-amine from intermediate to final
applications.

Experimental Protocols

While a specific, detailed synthesis for 1,3-dimethyl-1H-pyrazol-4-amine is not readily available
in the searched literature, a general methodology can be inferred from standard pyrazole
synthesis routes and protocols for related compounds.

General Synthesis Approach

The synthesis of substituted pyrazoles often involves the condensation reaction between a
hydrazine derivative and a 1,3-dicarbonyl compound or its equivalent. For 1,3-dimethyl-1H-
pyrazol-4-amine, a plausible route involves the reaction of methylhydrazine with a
functionalized B-ketonitrile, followed by reduction of a nitro group or conversion from another

functional group at the 4-position.

A general workflow for the synthesis and purification is outlined below.
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Synthesis Stage

1. Select Precursors
(e.g., B-ketonitrile derivative
+ methylhydrazine)

:

2. Cyclocondensation Reaction
(Solvent, Heat)

:

3. Reaction Workup
(Extraction, Washing)

Purification| & Analysis

Crude Product

l

4. Purification
(Column Chromatography or
Recrystallization)

l

5. Characterization
(NMR, MS, IR, HPLC)

Pure 1,3-dimethyl-1H-
pyrazol-4-amine

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis and purification of pyrazole
derivatives.
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Purification Protocol

Based on methodologies for similar compounds, the crude product obtained after synthesis can
be purified as follows:

e Column Chromatography: The crude material is dissolved in a minimal amount of a suitable
solvent (e.g., dichloromethane) and loaded onto a silica gel column. Elution is typically
performed with a solvent gradient, such as hexane-ethyl acetate, to separate the desired
product from impurities.[7]

e Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can
be an effective purification method.

Analytical Methods

The characterization and confirmation of the structure and purity of 1,3-dimethyl-1H-pyrazol-4-
amine would involve standard analytical techniques:

» Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectroscopy are used to elucidate
the chemical structure, confirming the positions of the methyl groups and the amine
substituent on the pyrazole ring.[6][8]

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern of the compound, confirming its elemental composition.[8]

« Infrared (IR) Spectroscopy: Used to identify the presence of key functional groups, such as
N-H stretches from the amine and C=N stretches from the pyrazole ring.[6]

o High-Performance Liquid Chromatography (HPLC): Employed to determine the purity of the
final compound, often used for quality control.[1]

Safety and Handling

Specific safety and handling data for 1,3-dimethyl-1H-pyrazol-4-amine is limited. As with any
chemical reagent, it should be handled in a well-ventilated fume hood. Appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.
For the dihydrochloride salt, storage at 0-8°C is recommended.[1]
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Conclusion

1,3-dimethyl-1H-pyrazol-4-amine is a valuable heterocyclic intermediate with significant
potential in the fields of drug discovery, agrochemical synthesis, and materials science. Its
straightforward chemical nature and the established biological importance of the pyrazole
scaffold make it a compound of high interest for further research and development. This guide
provides a foundational understanding of its properties and applications for scientists and
researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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